![molecular formula C11H17OPS2 B1665666 Phosphonodithioic acid, ethyl-, O-ethyl S-(4-methylphenyl) ester CAS No. 333-43-7](/img/structure/B1665666.png)
Phosphonodithioic acid, ethyl-, O-ethyl S-(4-methylphenyl) ester
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Overview
Description
AI 3-25713 is a biochemical.
Scientific Research Applications
Synthesis and Chemical Properties
- An efficient protocol for the synthesis of ethyl 4-(aminomethyl) benzyl (methyl) phosphinate, a novel aminomethylmonoalkylphosphinate starting from 4-methylbenzoic acid, has been reported (Ding & Yan, 2012). This process involves selective monochlorination of phosphonic ester, forming the phosphonochloridate, followed by nucleophilic addition.
Metabolic Pathways
- Studies on Dyfonate (O-ethyl S-phenyl ethylphosphonodithioate) have revealed its rapid metabolism in living rats, forming polar products excreted in urine and feces. Identified metabolites account for a significant proportion of the administered dose, with a metabolic pathway similar to that in plants (McBain, Hoffman, Menn, & Casida, 1971).
Nonlinear Optical Properties
- Layer-by-layer growth of metal−bis(phosphonate) multilayers has been utilized to produce acentric thin films with second-order nonlinear optical properties. This involves chromophoric α,ω-bis(phosphonate) molecules uniformly oriented within the film to achieve a noncentrosymmetric structure (Neff, Helfrich, Clifton, & Page, 2000).
Phosphonic and Phosphinic Esters Synthesis
- New methods for synthesizing phosphonic and phosphinic esters and their thio analogs have been developed. These methods involve the addition of phenyl- and alkyl-phosphonous esters to methacrylic and acrylic esters (Pudovik & Yarmukhametova, 1952).
Activation and Deactivation Mechanisms
- The activation and deactivation mechanisms of Dyfonate (O-ethyl S-phenyl ethylphosphonodithioate) by rat liver microsomes have been studied, revealing processes involving the replacement of thionosulphur by oxygen and cleavage of the ester bond to form non-toxic derivatives (McBain, Yamamoto, & Casida, 1971).
Properties
333-43-7 | |
Molecular Formula |
C11H17OPS2 |
Molecular Weight |
260.4 g/mol |
IUPAC Name |
2-ethoxyethyl-(4-methylphenyl)-sulfanyl-sulfanylidene-λ5-phosphane |
InChI |
InChI=1S/C11H17OPS2/c1-3-12-8-9-13(14,15)11-6-4-10(2)5-7-11/h4-7H,3,8-9H2,1-2H3,(H,14,15) |
InChI Key |
XJPQQYILDIYJHE-UHFFFAOYSA-N |
SMILES |
CCOP(=S)(CC)SC1=CC=C(C=C1)C |
Canonical SMILES |
CCOCCP(=S)(C1=CC=C(C=C1)C)S |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>2 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
AI 3-25713; AI-3-25713; AI3-25713; |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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